Cas no 502649-73-2 (methyl 2-(3-iodophenyl)acetate)

• Product Name: methyl 2-(3-iodophenyl)acetate
• CAS No: 502649-73-2
• MF: C₉H₉IO₂
• MW: 276.071035146713
• MDL: MFCD13192188
• CID: 2116413
• PubChem ID: 21939462
• Update Time: 2024-11-03

methyl 2-(3-iodophenyl)acetate Chemical and Physical Properties

Names and Identifiers

• methyl 2-(3-iodophenyl)acetate
• Methyl (3-iodophenyl)acetate
• CVA64973
• P16659
• Methyl2-(3-iodophenyl)acetate
• XH1527
• 502649-73-2
• MFCD13192188
• methyl 3-iodophenylacetate
• ZIQWLOIJBIJDTM-UHFFFAOYSA-N
• SCHEMBL290279
• AKOS027325779
• (3-iodo-phenyl)-acetic acid methyl ester
• AS-53554
• DA-33226
• CS-0181582
• EN300-202874
• Benzeneacetic acid, 3-iodo-, methyl ester

• MDL： MFCD13192188
• Inchi： InChI=1S/C9H9IO2/c1-12-9(11)6-7-3-2-4-8(10)5-7/h2-5H,6H2,1H3
• InChI Key： ZIQWLOIJBIJDTM-UHFFFAOYSA-N
• SMILES： COC(=O)CC1=CC(=CC=C1)I

Computed Properties

• Exact Mass: 275.965
• Monoisotopic Mass: 275.965
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 159
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 26.3A^2